Cas no 59614-94-7 (Ethyl 4-chlorothiophene-2-carboxylate)

• Product Name: Ethyl 4-chlorothiophene-2-carboxylate
• CAS No: 59614-94-7
• MF: C₇H₇ClO₂S
• MW: 190.647279977798
• MDL: MFCD18324746
• CID: 1038673
• PubChem ID: 12290694
• Update Time: 2025-04-20

Ethyl 4-chlorothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chlorothiophene-2-carboxylate
• SCHEMBL8654477
• 59614-94-7
• DTXSID70484934
• Ethyl4-chlorothiophene-2-carboxylate
• AKOS016002382
• CS-0322838
• DB-243530
• FS-3621
• DS-2236

• MDL： MFCD18324746
• Inchi： 1S/C7H7ClO2S/c1-2-10-7(9)6-3-5(8)4-11-6/h3-4H,2H2,1H3
• InChI Key： PTNCQITXKARPTP-UHFFFAOYSA-N
• SMILES： ClC1=CSC(C(=O)OCC)=C1

Computed Properties

• Exact Mass: 189.98600
• Monoisotopic Mass: 189.9855283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 54.54000
• LogP: 2.57820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives